Cas no 335032-44-5 (N-Methyl benzothiophene-2-carboxamide)
335032-44-5 structure
Product Name:N-Methyl benzothiophene-2-carboxamide
CAS No:335032-44-5
MF:C10H9NOS
MW:191.249561071396
CID:2117148
Update Time:2023-08-04
N-Methyl benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-methyl-Benzo[b]thiophene-2-carboxamide
- N-methyl benzothiophene-2-carboxamide
- NHDCKWXGHIGQDS-UHFFFAOYSA-N
- Benzo[b]thiophene-2-carboxamide, N-methyl-
- N-Methyl benzothiophene-2-carboxamide
-
- Inchi: 1S/C10H9NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3,(H,11,12)
- InChI Key: NHDCKWXGHIGQDS-UHFFFAOYSA-N
- SMILES: S1C(C(NC)=O)=CC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Topological Polar Surface Area: 57.3
N-Methyl benzothiophene-2-carboxamide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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